Cas no 320418-55-1 (1-Benzyl-4-(phenylsulfanyl)phthalazine)

1-Benzyl-4-(phenylsulfanyl)phthalazine structure
320418-55-1 structure
Product Name:1-Benzyl-4-(phenylsulfanyl)phthalazine
CAS No:320418-55-1
MF:C21H16N2S
MW:328.430143356323
CID:5717381
PubChem ID:6404569
Update Time:2023-10-15

1-Benzyl-4-(phenylsulfanyl)phthalazine Chemical and Physical Properties

Names and Identifiers

    • SMR000169797
    • AKOS005081967
    • 1-benzyl-4-(phenylsulfanyl)phthalazine
    • CHEMBL1587518
    • 1E-173
    • 1-benzyl-4-phenylsulfanylphthalazine
    • 320418-55-1
    • BDBM114337
    • HMS2435C22
    • 1-benzyl-4-(phenylthio)phthalazine
    • Oprea1_660504
    • 1-(phenylmethyl)-4-(phenylthio)phthalazine
    • cid_6404569
    • 1-(phenylmethyl)-4-phenylsulfanyl-phthalazine
    • MLS000325800
    • 1-Benzyl-4-(phenylsulfanyl)phthalazine
    • Inchi: 1S/C21H16N2S/c1-3-9-16(10-4-1)15-20-18-13-7-8-14-19(18)21(23-22-20)24-17-11-5-2-6-12-17/h1-14H,15H2
    • InChI Key: PFCZWSUYQWSCDQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=C2C=CC=CC2=C(CC2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 328.10341969g/mol
  • Monoisotopic Mass: 328.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 51.1Ų
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